1-(4-Methoxybenzoyl)-4-(1-naphthoyl)piperazine

• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol
• IUPAC Name: (4-methoxyphenyl)-[4-(naphthalene-1-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H22N2O3/c1-28-19-11-9-18(10-12-19)22(26)24-13-15-25(16-14-24)23(27)21-8-4-6-17-5-2-3-7-20(17)21/h2-12H,13-16H2,1H3
• InChI Key: ZJPWJPPPEUIGKF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CC4=CC=CC=C43

Description

1-(4-Methoxybenzoyl)-4-(1-naphthoyl)piperazine (MN-25) is a synthetic compound that belongs to the piperazine family. It is a research chemical that has been used in scientific research to study its mechanism of action and physiological effects. MN-25 is a potent agonist of the cannabinoid receptor CB1 and has been found to have similar effects to other synthetic cannabinoids.

Mechanism of Action

1-(4-Methoxybenzoyl)-4-(1-naphthoyl)piperazine acts as a potent agonist of the cannabinoid receptor CB1. It binds to this receptor and activates it, leading to a cascade of downstream effects. These effects include the release of neurotransmitters such as dopamine, which can lead to feelings of euphoria and pleasure. This compound has also been found to have effects on other receptors in the brain, including the serotonin receptor.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as to cause changes in body temperature and metabolism. This compound has also been found to have effects on the immune system, including the release of cytokines and other inflammatory mediators.

Advantages and Limitations for Lab Experiments

1-(4-Methoxybenzoyl)-4-(1-naphthoyl)piperazine has several advantages for use in lab experiments. It is a potent agonist of the cannabinoid receptor CB1, which makes it useful for studying the effects of synthetic cannabinoids on the brain. This compound is also relatively easy to synthesize, which makes it a cost-effective option for researchers.
However, there are also limitations to the use of this compound in lab experiments. It has been found to have significant side effects, including cardiovascular effects and changes in body temperature. This compound is also a relatively new compound, and there is limited information available on its long-term effects or potential therapeutic uses.

Future Directions

There are several future directions for research on 1-(4-Methoxybenzoyl)-4-(1-naphthoyl)piperazine. One area of interest is the potential therapeutic uses of this compound. This compound has been found to have effects on the immune system, which could make it useful in the treatment of inflammatory conditions such as arthritis.
Another area of interest is the development of new synthetic cannabinoids based on the structure of this compound. Researchers are exploring the potential of these compounds for use in the treatment of a range of conditions, including pain, anxiety, and depression.
Conclusion
This compound is a synthetic compound that belongs to the piperazine family. It is a potent agonist of the cannabinoid receptor CB1 and has been used in scientific research to study its mechanism of action and physiological effects. This compound has several advantages for use in lab experiments, but there are also limitations to its use. Future research on this compound is focused on exploring its potential therapeutic uses and developing new synthetic cannabinoids based on its structure.

Synthesis Methods

1-(4-Methoxybenzoyl)-4-(1-naphthoyl)piperazine can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzoyl chloride with 1-naphthylamine to form 4-methoxybenzoyl-1-naphthylamine. This intermediate is then reacted with piperazine to form this compound.

Scientific Research Applications

1-(4-Methoxybenzoyl)-4-(1-naphthoyl)piperazine has been used in scientific research to study its effects on the cannabinoid receptor CB1. It has been found to have a high affinity for this receptor and to act as a potent agonist. This compound has been used to study the effects of synthetic cannabinoids on the brain and to investigate the potential therapeutic uses of these compounds.